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Compound of Interest

Compound Name: Nitrogen triiodide

Cat. No.: B076957 Get Quote

For researchers, scientists, and drug development professionals, a comprehensive

understanding of the properties and decomposition pathways of highly energetic materials is

crucial for safety and innovation. This guide provides a detailed comparison of the

decomposition products and performance of nitrogen triiodide (NI₃) with three common

alternatives: mercury(II) fulminate (Hg(CNO)₂), lead(II) azide (Pb(N₃)₂), and silver fulminate

(AgCNO).

Nitrogen triiodide, particularly as its ammonia adduct (NI₃·NH₃), is renowned for its extreme

sensitivity to mechanical shock and friction, making it a classic example of a contact explosive.

Its decomposition is a rapid, exothermic reaction that produces a dramatic cloud of iodine

vapor. However, due to its instability, it has no practical applications and is primarily used for

educational demonstrations. In contrast, mercury(II) fulminate, lead(II) azide, and silver

fulminate have historically been used as primary explosives in detonators and primers, though

their use is declining due to toxicity and safety concerns. This guide presents a side-by-side

comparison of their key performance indicators, decomposition reactions, and detailed

experimental protocols for their synthesis and sensitivity testing.

Comparative Performance Data
The following table summarizes the key quantitative data for nitrogen triiodide and its

alternatives. Direct comparison of sensitivity is challenging due to the extreme sensitivity of

nitrogen triiodide, which often precludes standardized testing.
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Property
Nitrogen
Triiodide
(adduct)

Mercury(II)
Fulminate

Lead(II) Azide
Silver
Fulminate

Decomposition

Products
N₂, NH₄I, I₂[1]

Hg, CO, N₂ or

CO₂, N₂, HgO,

Hg(OCN)CN[1]

[2]

Pb, N₂[3][4] Ag, CO, N₂[5]

Enthalpy of

Formation (ΔHᵦ°)

+146 kJ/mol (for

NI₃·NH₃)[6]
+268 kJ/mol +462.3 kJ/mol +361.5 kJ/mol[7]

Detonation

Velocity
~3,000 m/s[8] 4,250 m/s[9][10] 5,180 m/s[8] ~1,700 m/s[7]

BAM Impact

Sensitivity

Extremely

sensitive (not

typically tested

by standard

methods)

2.5 J[8] 2.5 - 4 J[8] 5 J[8]

BAM Friction

Sensitivity

Extremely

sensitive (not

typically tested

by standard

methods)

0.1 N[8] 0.1 N[2] <0.1 N[8]

Decomposition Pathways
The decomposition of these primary explosives involves the rapid breakdown of their molecular

structures into more stable gaseous products, releasing a significant amount of energy.
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Decomposition Pathways of Primary Explosives

Nitrogen Triiodide (adduct)

Mercury(II) Fulminate

Lead(II) Azide

Silver Fulminate

8 NI₃·NH₃ (s) 5 N₂ (g) + 6 NH₄I (s) + 9 I₂ (g)Detonation

Hg(CNO)₂ (s) Hg (l) + 2 CO (g) + N₂ (g)Detonation

Pb(N₃)₂ (s) Pb (s) + 3 N₂ (g)Detonation

2 AgCNO (s) 2 Ag (s) + 2 CO (g) + N₂ (g)Detonation

Click to download full resolution via product page

Decomposition pathways of the compared primary explosives.

Experimental Protocols
The following sections provide detailed methodologies for the synthesis and sensitivity testing

of each compound. Extreme caution should be exercised when performing these experiments,

and they should only be conducted by trained professionals in a controlled laboratory setting

with appropriate safety measures in place.

Synthesis Protocols
A standardized workflow for the synthesis of these primary explosives is outlined below.

Specific quantities and conditions are detailed in the subsequent protocols.
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General Synthesis Workflow for Primary Explosives

Start: Prepare Reactants

Dissolution of Metal Salt / Reactant

Controlled Reaction with Precipitating Agent

Precipitation of Explosive

Filtration and Washing of Precipitate

Careful Drying of Product

End: Product Ready for Analysis

Click to download full resolution via product page

A generalized workflow for the synthesis of primary explosives.

1. Nitrogen Triiodide (Ammonia Adduct)

Materials: Iodine crystals (I₂), concentrated aqueous ammonia (NH₃).

Procedure:
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Place a small quantity of iodine crystals (e.g., 1 gram) into a beaker.

In a well-ventilated fume hood, add concentrated aqueous ammonia to the beaker until the

iodine crystals are fully submerged.

Stir the mixture gently for a few minutes. A dark, solid precipitate of nitrogen triiodide
ammonia adduct will form.

Allow the solid to settle, then carefully decant the excess ammonia solution.

The wet precipitate is relatively stable but should be handled with extreme care. For

decomposition experiments, small portions of the wet solid can be transferred to a filter

paper and allowed to dry completely in a designated safe area. The dry compound is

extremely sensitive and will detonate upon the slightest touch.

2. Mercury(II) Fulminate

Materials: Mercury (Hg), concentrated nitric acid (HNO₃), ethanol (C₂H₅OH).

Procedure:

In a fume hood, dissolve mercury in concentrated nitric acid. The reaction is exothermic

and produces toxic nitrogen dioxide gas.

Gently heat the resulting solution of mercury(II) nitrate.

Carefully add ethanol to the heated solution. A vigorous reaction will occur, with the

formation of a white precipitate of mercury(II) fulminate.[11][12]

Once the reaction has subsided, dilute the mixture with water and filter the precipitate.

Wash the collected mercury(II) fulminate with distilled water and then ethanol.

The product should be stored wet and handled with extreme caution.

3. Lead(II) Azide

Materials: Lead(II) nitrate (Pb(NO₃)₂), sodium azide (NaN₃), dextrin (optional stabilizer).
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Procedure:

Prepare separate aqueous solutions of lead(II) nitrate and sodium azide.

If using a stabilizer, dissolve dextrin in the sodium azide solution.

Slowly add the sodium azide solution to the lead(II) nitrate solution with constant stirring. A

white precipitate of lead(II) azide will form immediately.[13]

Continue stirring for a short period to ensure complete precipitation.

Filter the precipitate, wash it thoroughly with water, and then with ethanol.

Lead(II) azide is highly sensitive when dry and should be stored and handled while wet.

4. Silver Fulminate

Materials: Silver nitrate (AgNO₃), concentrated nitric acid (HNO₃), ethanol (C₂H₅OH).

Procedure:

Dissolve silver nitrate in concentrated nitric acid in a fume hood.

Gently heat the solution.

Carefully add ethanol to the hot solution. A vigorous reaction will ensue, producing a white

crystalline precipitate of silver fulminate.[5][14][15][16]

After the reaction ceases, dilute the mixture with water and collect the precipitate by

filtration.

Wash the silver fulminate crystals with distilled water and then ethanol.

Like the other compounds, silver fulminate is extremely sensitive when dry and should be

kept wet during storage and handling.

Sensitivity Testing Protocols
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Standardized tests, such as those developed by the German Federal Institute for Materials

Research and Testing (BAM), are used to quantify the sensitivity of explosives to mechanical

stimuli.

1. BAM Impact Test

Apparatus: A BAM fallhammer apparatus, consisting of a drop weight, anvil, and a sample

holder.

Procedure:

A small, precisely measured amount of the dried explosive is placed in the sample holder.

A drop weight of a specified mass is released from a predetermined height, impacting the

sample.

The outcome (explosion or no explosion) is recorded.

The test is repeated multiple times at various drop heights to determine the 50%

probability of initiation (the height at which there is a 50% chance of detonation). This

value is reported in Joules (J).[1][3][12][17][18]

2. BAM Friction Test

Apparatus: A BAM friction tester, which includes a porcelain plate and a porcelain pin.

Procedure:

A small amount of the dry explosive is spread on the porcelain plate.

The porcelain pin is placed on the sample, and a specific load is applied.

The plate is then moved back and forth under the pin.

The test is conducted with different loads to determine the lowest load at which an

explosion occurs. The result is reported in Newtons (N).[9][10][19]

Conclusion
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This guide provides a comparative overview of the decomposition and performance

characteristics of nitrogen triiodide and several alternative primary explosives. The

quantitative data and standardized protocols presented herein are intended to support

researchers in the safe and informed handling and analysis of these energetic materials. The

extreme sensitivity of nitrogen triiodide makes it unsuitable for practical applications, while the

toxicity and instability of mercury, lead, and silver-based primary explosives have led to a

continued search for safer and more environmentally friendly alternatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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